3-[(4-chlorophenyl)methyl]-9-cyclohexyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 3-[(4-chlorophenyl)methyl]-9-cyclohexyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H26ClN5O2/c1-25-19-18(20(29)28(22(25)30)14-15-8-10-16(23)11-9-15)27-13-5-12-26(21(27)24-19)17-6-3-2-4-7-17/h8-11,17H,2-7,12-14H2,1H3
• InChI Key: XCFPQEIXYAGVNK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC3=CC=C(C=C3)Cl)N4CCCN(C4=N2)C5CCCCC5
• Molecular Formula: C22H26ClN5O2
• Molecular Weight: 427.9 g/mol

Description

3-[(4-chlorophenyl)methyl]-9-cyclohexyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C22H26ClN5O2 and its molecular weight is 427.93. The purity is usually 95%.
BenchChem offers high-quality 3-[(4-chlorophenyl)methyl]-9-cyclohexyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[(4-chlorophenyl)methyl]-9-cyclohexyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

F3235-1033 was first reported in 1878 as a low-melting solid obtained by chlorination of pure 4-chlorotoluene. . .

Biological and Medicinal Applications

While specific studies on F3235-1033 are limited, we can explore potential applications based on related compounds:

Adenosine A₁ Receptor Antagonism: Substituted purines have been investigated as adenosine receptor modulators. .

Antimicrobial Properties: Triazine derivatives, including those with similar structural motifs, have shown antimicrobial activity. .

Other Applications

Further investigations could explore F3235-1033’s potential in:

Read the full article on the X-ray structure of 4-chlorobenzyl chlorideSynthesis, Crystal Structure, and Bioactivities of N-(5-(4-chlorobenzyl)-1,3,5-triazinan-2-ylidene)Nitramide[Synthesis and Antimicrobial Activities of Some New 1,2,4-Triazole Derivatives](https://www.mdpi.com/1420

Safety and Hazards

This compound is not intended for human or veterinary use and is for research use only. Therefore, it should be handled with appropriate safety measures in a research setting.

Future Directions

Given the lack of specific information on this compound, future research could focus on its synthesis, characterization, and potential applications. Similar compounds have shown promise as tyrosinase inhibitors, suggesting potential applications in areas such as the treatment of hyperpigmentation disorders.